Cas no 117110-85-7 (9H-Carbazole-1,8-diamine)

• Product Name: 9H-Carbazole-1,8-diamine
• CAS No: 117110-85-7
• MF: C₁₂H₁₁N₃
• MW: 197.235841989517
• MDL: MFCD18450117
• CID: 1100416
• PubChem ID: 14147472
• Update Time: 2025-06-11

9H-Carbazole-1,8-diamine Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazole-1,8-diamine
• A908537
• DTXSID60556593
• 1,8-diaminocarbazole
• BS-14428
• SCHEMBL3073008
• CS-0188030
• AKOS006321902
• 117110-85-7

• MDL： MFCD18450117
• Inchi： 1S/C12H11N3/c13-9-5-1-3-7-8-4-2-6-10(14)12(8)15-11(7)9/h1-6,15H,13-14H2
• InChI Key： VWOQVBDUUDGYJA-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2C2C=CC=C(C1=2)N)N

Computed Properties

• Exact Mass: 197.095297364g/mol
• Monoisotopic Mass: 197.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.8Ų

9H-Carbazole-1,8-diamine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H317
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 9H-Carbazole-1,8-diamine

Recent Advances in the Study of 9H-Carbazole-1,8-diamine (CAS: 117110-85-7) and Its Applications in Chemical Biology and Medicine

9H-Carbazole-1,8-diamine (CAS: 117110-85-7) is a carbazole derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its biological activities, synthetic pathways, and therapeutic potential. The following research brief provides an overview of the latest findings related to this compound, highlighting its significance in the field.

Recent studies have focused on the synthesis and functionalization of 9H-Carbazole-1,8-diamine to enhance its biological activity and pharmacokinetic properties. Researchers have developed novel synthetic routes to produce this compound with high yield and purity, enabling further exploration of its pharmacological potential. Notably, the compound's ability to interact with various biological targets, including enzymes and receptors, has been a key area of investigation.

One of the most promising applications of 9H-Carbazole-1,8-diamine is in the development of anticancer agents. In vitro and in vivo studies have demonstrated its ability to inhibit the proliferation of cancer cells by targeting specific signaling pathways. For instance, recent research has shown that this compound can induce apoptosis in certain cancer cell lines by modulating the activity of key apoptotic proteins. These findings suggest that 9H-Carbazole-1,8-diamine could serve as a lead compound for the development of new anticancer therapies.

In addition to its anticancer properties, 9H-Carbazole-1,8-diamine has also been investigated for its potential as an antimicrobial agent. Studies have revealed its efficacy against a range of bacterial and fungal pathogens, making it a candidate for the development of novel antibiotics. The compound's mechanism of action appears to involve disruption of microbial cell membranes and inhibition of essential enzymatic processes, although further research is needed to fully elucidate these effects.

Another area of interest is the compound's role in neurodegenerative diseases. Preliminary studies suggest that 9H-Carbazole-1,8-diamine may have neuroprotective effects, potentially through its ability to modulate oxidative stress and inflammation in neural tissues. These findings open up new avenues for research into its application in treating conditions such as Alzheimer's and Parkinson's diseases.

Despite these promising developments, challenges remain in the clinical translation of 9H-Carbazole-1,8-diamine. Issues such as bioavailability, toxicity, and formulation stability need to be addressed to fully realize its therapeutic potential. Ongoing research is focused on optimizing the compound's properties through structural modifications and the development of targeted delivery systems.

In conclusion, 9H-Carbazole-1,8-diamine (CAS: 117110-85-7) represents a versatile and promising compound in the field of chemical biology and medicine. Its diverse biological activities and potential therapeutic applications make it a valuable subject of ongoing research. Future studies will likely focus on overcoming current limitations and exploring new applications, paving the way for its eventual use in clinical settings.